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Compound of Interest

Compound Name: Isopropyl methanesulfonate

Cat. No.: B049304 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Isopropyl Methanesulfonate (IMS), a potent alkylating agent that

requires stringent safety protocols.

Isopropyl methanesulfonate is a clear, colorless liquid that is harmful if swallowed and

causes irritation to the eyes, skin, and respiratory tract.[1] It is also a suspected carcinogen and

mutagen, necessitating careful handling to minimize exposure.[2][3][4] Adherence to the

following operational and disposal plans is critical for the safety of all laboratory personnel.

Engineering Controls and Personal Protective
Equipment (PPE)
When working with Isopropyl Methanesulfonate, a combination of engineering controls and

personal protective equipment is essential. Facilities must be equipped with an eyewash

station and a safety shower.[1][5] Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to keep airborne concentrations low.[1][4][5]

A comprehensive personal protective equipment strategy is your first line of defense against

exposure.
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Body Part
Personal Protective

Equipment

Specifications and

Recommendations

Eyes/Face
Chemical Splash Goggles,

Face Shield

Goggles should be worn to

prevent splashes. A face shield

should be used in conjunction

with goggles when there is a

higher risk of splashing.[1][6]

Skin Appropriate Protective Gloves

Wear chemical-resistant

gloves. While specific

breakthrough times are not

readily available, butyl rubber

or nitrile gloves are generally

recommended for handling

solvents.[1][6][7] Always

inspect gloves for tears or

holes before use.

Body
Appropriate Protective

Clothing

Wear a lab coat or other

protective clothing to prevent

skin exposure.[1][5] For tasks

with a higher risk of splashes,

chemical-resistant aprons or

suits may be necessary.

Respiratory Respirator (if needed)

A NIOSH/MSHA-approved

respirator should be used if

ventilation is inadequate or if

workplace conditions warrant

it.[1][4] A respiratory protection

program that meets OSHA 29

CFR 1910.134 and ANSI

Z88.2 requirements must be

followed.[1]

Procedural Guidance for Safe Handling and Storage
Handling:
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Always wash hands thoroughly after handling Isopropyl Methanesulfonate.[1][5]

Avoid contact with eyes, skin, and clothing.[1][5]

Keep the container tightly closed when not in use.[1][5]

Avoid ingestion and inhalation.[1][5]

Use non-sparking tools to prevent ignition sources.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[1][5]

Keep refrigerated at temperatures below 4°C (39°F).[1][5]

Store in a tightly closed container.[1]

Store away from incompatible materials such as strong oxidizing agents.[1][4]

Emergency and Disposal Protocols
Immediate and appropriate action during an emergency is critical.

First Aid Measures:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate medical attention.[1][4]

Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[5] Seek medical attention if irritation develops or persists.

[1]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1][5]
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Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[1][5]

Spill Response: In the event of a spill, follow a clear and practiced response plan.
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Initial Actions

Assessment & PPE

Containment & Cleanup

Decontamination & Disposal

Evacuate Immediate Area

Alert Colleagues and Supervisor

Remove Ignition Sources

Assess Spill Size and Risk

Don Appropriate PPE

Contain the Spill with Inert Material
(e.g., vermiculite, sand)

Absorb the Spilled Material

Collect Absorbed Material into a Suitable Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous

Report the Incident

Click to download full resolution via product page

Figure 1. Workflow for handling an Isopropyl Methanesulfonate spill.
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Disposal: Dispose of Isopropyl Methanesulfonate and any contaminated materials as

hazardous waste in accordance with federal, state, and local regulations.[1][2] Do not allow the

chemical to enter drains or waterways.[1][3][5] Chemical waste generators must determine

whether a discarded chemical is classified as a hazardous waste.[1] It is crucial to consult with

your institution's environmental health and safety department for specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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